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A Note to the Reader: Initial searches for "MS39" in the context of in vitro studies have

predominantly returned information regarding a medical imaging device, the MS-39 Anterior

Segment Optical Coherence Tomographer (AS-OCT), used in ophthalmology. There is a

significant lack of publicly available data pertaining to "MS39" as a chemical compound or drug

undergoing in vitro laboratory studies. This guide will therefore focus on the technical

capabilities and data generated by the MS-39 device, which can be utilized in clinical research

and studies, some of which may have in vitro components in a broader sense (e.g., analysis of

tear film).

Introduction
The MS-39 is an advanced diagnostic instrument that combines Placido disk corneal

topography with high-resolution spectral domain optical coherence tomography (SD-OCT) to

provide a detailed analysis of the anterior segment of the eye.[1][2][3][4] This dual-technology

approach allows for the acquisition of a wide range of quantitative data on corneal structure,

including pachymetry, elevation, curvature, and dioptric power of both the anterior and posterior

corneal surfaces.[2][3] Its high-resolution imaging capabilities extend to the iris, iridocorneal

angle, and crystalline lens, making it a versatile tool for both clinical diagnostics and surgical

planning.[4][5]

Core Technical Specifications and Data Presentation
The MS-39 provides a wealth of quantitative data that is crucial for researchers and clinicians.

Below is a summary of key measurable parameters.
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Parameter Description Typical Application Source

Corneal Topography

Measurement of the

anterior corneal

surface curvature

using a Placido disc

system.[1] Provides

data on keratometry,

elevation, and power.

Keratoconus

screening, contact

lens fitting, refractive

surgery planning.

[1][6]

Corneal Tomography

Cross-sectional

imaging of the cornea

and anterior segment

using SD-OCT with an

axial resolution of 3.5

μm.[1]

Detailed analysis of

corneal layers,

pachymetry mapping,

and assessment of

corneal pathologies.

[1][5]

Epithelial and Stromal

Mapping

High-resolution

mapping of the

epithelial and stromal

thickness.[3][5] This is

particularly useful for

detecting the epithelial

masking effect in

corneal abnormalities.

[3][5]

Early detection of

keratoconus,

monitoring corneal

healing after surgery.

[3][5][7]

Pachymetry

Measurement of

corneal thickness

across a wide

diameter.

Glaucoma screening,

pre-operative

assessment for

refractive surgery.

[3]

Anterior Chamber

Analysis

Measurement of

anterior chamber

depth, angle-to-angle

distance, and

iridocorneal angle

parameters (AOD,

TISA).[3]

Glaucoma diagnosis

and management.
[3]
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Crystalline Lens

Biometry

Measurement of lens

thickness, its distance

from the cornea, and

its equatorial plane

position.[3][8]

Intraocular lens (IOL)

power calculation for

cataract surgery.[3][8]

Pupillography

Dynamic or static

measurement of pupil

diameter under

various lighting

conditions (scotopic,

mesopic, photopic).[3]

[4][5]

Planning for refractive

treatments to optimize

vision quality.

[3][4][5]

Tear Film Analysis

Advanced analysis of

tear break-up time

using Placido disk

technology.[4]

Diagnosis and

management of dry

eye disease.

[4]

Experimental Protocols
While "in vitro studies" in the traditional sense are not applicable, the following outlines the

general workflow for data acquisition and analysis using the MS-39 for clinical research

purposes.

General Data Acquisition Workflow
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Patient Preparation

Data Acquisition

Data Processing & Analysis

Patient Positioning and Alignment

Select Scan Type
(e.g., Corneal Map, Epithelial Map, HD Section)

Proceed to scan

Automated Scan Acquisition

Initiate

Quality Check of Acquired Images

Raw data

3D Reconstruction and Parametric Mapping

Validated data

Quantitative Analysis and Report Generation

Processed maps

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MS-39 Data Inputs

Diagnostic Indicators

Clinical Conclusion

Corneal Topography
(Anterior Curvature)

Steep Keratometry

Corneal Tomography
(Posterior Elevation, Pachymetry)

Posterior Float Corneal Thinning

Epithelial Thickness Map

Epithelial 'Donut' Pattern

Keratoconus Suspect / Confirmed

Combined evidence suggests Combined evidence suggests Combined evidence suggests Combined evidence suggests
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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